Cas no 40848-48-4 (3-Phenyl-pyrido(3,4-e)(1,2,4)triazine)

• Product name: 3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
• CAS No: 40848-48-4
• MF: C₁₂H₈N₄
• MW: 208.219
• CID: 2633917
• PubChem ID: 516601

3-Phenyl-pyrido(3,4-e)(1,2,4)triazine Chemical and Physical Properties

Names and Identifiers

• 3-phenylpyrido[3,4-e][1,2,4]triazine
• 3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
• 3-Phenyl-pyrido[3,4-e][1,2,4]triazine
• CHEMBL84019
• DTXSID40193824
• DTXCID80116315
• 40848-48-4

• Inchi： InChI=1S/C12H8N4/c1-2-4-9(5-3-1)12-14-11-8-13-7-6-10(11)15-16-12/h1-8H
• InChI Key： SNAMXDPWMHPIQG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 208.074896272Da
• Monoisotopic Mass: 208.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.6Ų